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Compound Name: (R,S,R)-ML334

Cat. No.: B15614706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R,S,R)-ML334 is the inactive isomer of ML334, a potent, cell-permeable activator of the

Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] ML334 acts as a

direct inhibitor of the Kelch-like ECH-associated protein 1 (Keap1)-Nrf2 protein-protein

interaction, leading to the stabilization and nuclear translocation of Nrf2.[1][4][5] In the nucleus,

Nrf2 binds to the antioxidant response element (ARE) and initiates the transcription of a wide

array of cytoprotective genes. Due to its inactivity, (R,S,R)-ML334 serves as an ideal negative

control for experiments investigating the effects of ML334, allowing researchers to distinguish

specific Nrf2-mediated effects from off-target phenomena.

This document provides detailed protocols for the preparation of stock solutions of (R,S,R)-
ML334 and summarizes its key chemical and biological properties to facilitate its use in

research and drug development.
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A summary of the key chemical and physical properties of (R,S,R)-ML334 is presented in the

table below.

Property Value Reference

Molecular Formula C₂₆H₂₆N₂O₅ [1][6]

Molecular Weight 446.50 g/mol [1][6][7]

CAS Number 1432065-33-2 [1]

Appearance White to off-white solid [1]

Purity ≥98% (HPLC) [7]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Biological Activity of the Active Isomer (ML334)
While (R,S,R)-ML334 is used as a control, understanding the activity of its active counterpart,

ML334, is crucial for experimental design.

Parameter Value Cell Line/System Reference

Keap1 Binding Affinity

(Kd)
1 µM In vitro [1][4]

Nrf2 Nuclear

Translocation (EC₅₀)
13 µM U2OS cells [6]

ARE Reporter Gene

Induction (EC₅₀)
18 µM U2OS cells [6][8]

Cytotoxicity

No detectable

cytotoxicity up to 26

µM

HEK293 and HepG2

cells
[6]
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Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of (R,S,R)-ML334.

Materials:

(R,S,R)-ML334 powder

Anhydrous, high-purity DMSO (newly opened is recommended as hygroscopic DMSO can

affect solubility)[1]

Sterile, conical-bottom polypropylene or glass vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of (R,S,R)-ML334 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of (R,S,R)-ML334 powder.

Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution:

Volume (mL) = [Mass (mg) / 446.50 ( g/mol )] / 0.010 (mol/L)

Dissolution: Add the calculated volume of DMSO to the vial containing the (R,S,R)-ML334
powder.
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Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months.[1]

Stock Solution Preparation Table (for DMSO):

Desired
Concentration

Mass of (R,S,R)-
ML334

1 mg 5 mg 10 mg

1 mM 2.2396 mL 11.1982 mL 22.3964 mL

5 mM 0.4479 mL 2.2396 mL 4.4793 mL

10 mM 0.2240 mL 1.1198 mL 2.2396 mL

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Experiments
For cell-based assays, the DMSO stock solution must be diluted into an appropriate aqueous

buffer or cell culture medium. It is critical to ensure that the final concentration of DMSO in the

working solution is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

Materials:

(R,S,R)-ML334 stock solution in DMSO

Sterile phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous

buffer

Sterile microcentrifuge tubes or plates

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the (R,S,R)-ML334 DMSO stock solution at

room temperature.

Serial Dilution (Recommended): To achieve a low final DMSO concentration, perform serial

dilutions. For example, to prepare a 10 µM working solution from a 10 mM stock:

Intermediate Dilution: Dilute the 10 mM stock 1:100 in cell culture medium to obtain a 100

µM intermediate solution (final DMSO concentration will be 1%).

Final Dilution: Dilute the 100 µM intermediate solution 1:10 in cell culture medium to

achieve the final 10 µM working concentration (final DMSO concentration will be 0.1%).

Mixing: Gently mix the solution by pipetting or inverting the tube after each dilution step.

Immediate Use: Use the freshly prepared aqueous working solution immediately for your

experiments. Do not store aqueous solutions of (R,S,R)-ML334.

Visualization of the Keap1-Nrf2 Signaling Pathway
The following diagram illustrates the mechanism of action of the active isomer, ML334, in

activating the Nrf2 signaling pathway. (R,S,R)-ML334, as the inactive control, would not be

expected to disrupt the Keap1-Nrf2 interaction.
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Click to download full resolution via product page

Caption: Keap1-Nrf2 signaling and inhibition by ML334.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing stock and working solutions

of (R,S,R)-ML334.
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Caption: Workflow for preparing (R,S,R)-ML334 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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